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Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 1-Bromo-4-dimethylphosphoryl-benzene. This
organophosphorus compound is of increasing interest in medicinal chemistry and materials
science due to the unique characteristics of the dimethylphosphine oxide moiety. This
document summarizes its known physicochemical properties, provides a detailed experimental
protocol for its synthesis, and explores its potential role in drug development based on the
current understanding of related compounds.

Chemical and Physical Properties

1-Bromo-4-dimethylphosphoryl-benzene, also known as (4-bromophenyl)dimethylphosphine
oxide, is a solid, light yellow to yellow crystalline compound.[1] Its core structure consists of a
benzene ring substituted with a bromine atom and a dimethylphosphoryl group at the para
positions.

Table 1: Physicochemical Properties of 1-Bromo-4-dimethylphosphoryl-benzene
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Property Value Source
Molecular Formula CsH10BroOP [1]
Molecular Weight 233.04 g/mol [1]
Appearance Light yellow to yellow solid [1]
Purity (by HPLC) >98.14% [1]

CAS Number 4648-59-3

Table 2: Spectroscopic Data of 1-Bromo-4-dimethylphosphoryl-benzene

Spectrum Data Source
1H NMR Consistent with structure [1]
Mass Spectrometry (MS) Consistent with structure [1]

13C NMR Data not available in the
searched literature.

31p NMR Data not available in the
searched literature.

Synthesis and Purification

The synthesis of 1-Bromo-4-dimethylphosphoryl-benzene can be achieved through a
palladium-catalyzed cross-coupling reaction, a common method for forming carbon-phosphorus
bonds. The general approach involves the reaction of an aryl halide with a secondary
phosphine oxide.

Experimental Protocol: Palladium-Catalyzed C-P Cross-
Coupling

This protocol is based on established methods for the synthesis of arylphosphine oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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